MIL-53(Fe)

• Molecular Formula: C8H6FeO5+
• Molecular Weight: 237.97 g/mol
• InChI: InChI=1S/C8H6O4.Fe.H2O/c9-7(10)5-1-2-6(4-3-5)8(11)12;;/h1-4H,(H,9,10)(H,11,12);;1H2/q;+3;/p-2
• InChIKey: IFKXKZNXXSVORM-UHFFFAOYSA-L

MIL-53(Fe) Framework Overview

MIL-53(Fe) is an iron(III)-terephthalate metal–organic framework (MOF) renowned for its structural 'breathing' flexibility—a reversible, guest-induced transition between narrow-pore and large-pore forms . Unlike rigid MOFs, this dynamic framework exhibits hierarchical porosity (micropores ~0.85 nm, with mesoporous interparticle voids), a high density of Lewis acid sites (up to 54.26 µmol/g), and thermal stability exceeding 350 °C . These properties make MIL-53(Fe) a compelling candidate for catalytic ozonation, selective adsorption, and photocatalysis, but its performance cannot be extrapolated from structurally similar Fe-MOFs.

Breathing framework enables guest-specific structural transitions absent in rigid Fe-MOFs

Reported high Lewis acid site density supports catalytic ozonation studies

Hierarchical porosity combining micropores (~0.85 nm) and mesoporous interparticle voids

• [1] Ramsahye, N. A., Trung, T. K., Bourrelly, S., Yang, Q., Devic, T., Maurin, G., & Trens, P. (2011). Influence of the Organic Ligand Functionalization on the Breathing of the Porous Iron Terephthalate MOF upon Hydrocarbon Adsorption. Journal of Physical Chemistry C, 115(38), 18683–18695. View Source
• [2] Wu, Q., Yang, H., Kang, L., Gao, Z., & Ren, S. (2022). Constructing tunable coordinatively unsaturated sites in Fe-based metal-organic framework for effective degradation of pharmaceuticals in water: Performance and mechanism. Chemical Engineering Journal, 430, 132679. View Source

MIL-53(Fe) Differentiation Evidence

Substituting MIL-53(Fe) with another Fe-based MIL (e.g., MIL-100(Fe), MIL-101(Fe), or MIL-88B(Fe)) without quantitative justification risks significant performance loss. The MIL-53(Fe) framework undergoes a unique 'breathing' transition involving two intermediate pore forms upon hydrocarbon adsorption, a behavior absent in rigid Fe-MOFs . This structural dynamism directly governs guest accessibility, mass transfer kinetics, and catalytic active-site exposure. Moreover, MIL-53(Fe) exhibits a fundamentally different hydrolytic stability profile compared to MIL-100(Fe), and its Lewis acid site density and hierarchical pore architecture produce catalytic activity patterns that invert the performance ranking observed in other Fe-MOFs. The quantitative evidence below demonstrates that scientific selection must be guided by application-specific, comparator-based performance data rather than generic MOF-class assumptions.

Rigid framework mismatch

MIL-100(Fe) and MIL-101(Fe) lack breathing behavior, which may alter guest accessibility and mass transfer kinetics.

Hydrolytic stability difference

Aqueous degradation profiles differ markedly; MIL-53(Fe) shows reduced proton release compared to MIL-100(Fe) under identical conditions.

Catalytic ranking inversion

Activity patterns may invert when substituting with other Fe-MOFs; application-specific verification is required.

• [1] Ramsahye, N. A., Trung, T. K., Bourrelly, S., Yang, Q., Devic, T., Maurin, G., & Trens, P. (2011). Influence of the Organic Ligand Functionalization on the Breathing of the Porous Iron Terephthalate MOF upon Hydrocarbon Adsorption. Journal of Physical Chemistry C, 115(38), 18683–18695. View Source

MIL-53(Fe) Performance Benchmarks

Catalytic Ozonation Rate Comparison

In a direct head-to-head comparison of four Fe-MOFs for catalytic ozonation of Rhodamine B (RhB), MIL-53(Fe) demonstrated the highest pseudo-first-order degradation rate constant of 5.76 min⁻¹. This is 3.2-fold higher than MIL-88B(Fe) (1.82 min⁻¹), 4.1-fold higher than MIL-101(Fe) (1.40 min⁻¹), 6.6-fold higher than MIL-100(Fe) (0.87 min⁻¹), and 13.4-fold higher than ozonation alone (0.43 min⁻¹) . The superior performance is attributed to MIL-53(Fe) possessing the largest quantity of Lewis acid sites (LAS) among the four Fe-MOFs, combined with suitable porosity that facilitates attractive mass-transfer properties . Surface LAS serve as the active sites for ozone decomposition, generating surface-adsorbed hydroxyl radicals, superoxide radicals, and singlet oxygen . Independently, MIL-53(Fe) has been shown to contain abundant Lewis acid active sites quantified at 54.26 µmol/g .

Catalytic Ozonation Rate

Head-to-head

k = 5.76 min⁻¹ (MIL-53(Fe))
3.2–13.4× faster vs. comparators

Ranked highest rate constant among tested Fe-MOFs for RhB degradation

5-cycle reusability reported; Lewis acid sites as active centers

Evidence Dimension	Pseudo-first-order catalytic ozonation rate constant (k, min⁻¹) for Rhodamine B degradation
Target Compound Data	MIL-53(Fe): 5.76 min⁻¹
Comparator Or Baseline	MIL-88B(Fe): 1.82 min⁻¹; MIL-101(Fe): 1.40 min⁻¹; MIL-100(Fe): 0.87 min⁻¹; Ozonation alone: 0.43 min⁻¹
Quantified Difference	3.2× faster than MIL-88B(Fe); 4.1× faster than MIL-101(Fe); 6.6× faster than MIL-100(Fe); 13.4× faster than ozonation alone
Conditions	Aqueous phase catalytic ozonation; RhB as model pollutant; Fe-MOFs characterized by PXRD, FT-IR, SEM, XPS, N₂ sorption-desorption isotherms; MIL-53(Fe) displayed acceptable reusability and stability after 5 cycles

Why This Matters

For catalytic ozonation applications, selecting MIL-53(Fe) over MIL-101(Fe) or MIL-100(Fe) provides a 4–7× faster degradation rate, directly reducing reactor residence time and operational costs.

• [1] Yu, D., Wu, M., Hu, Q., Wang, L., Lv, G., & Zhang, X. (2019). Iron-based metal-organic frameworks as novel platforms for catalytic ozonation of organic pollutant: Efficiency and mechanism. Journal of Hazardous Materials, 367, 456–464. View Source
• [2] Wu, Q., Yang, H., Kang, L., Gao, Z., & Ren, S. (2022). Constructing tunable coordinatively unsaturated sites in Fe-based metal-organic framework for effective degradation of pharmaceuticals in water: Performance and mechanism. Chemical Engineering Journal, 430, 132679. View Source

Aqueous Stability vs. MIL-100(Fe)

A direct comparative study of fluoride-free MIL-53(Fe) and MIL-100(Fe) dispersed in deionized water (1 mg/mL) revealed markedly different hydrolytic behavior. MIL-100(Fe) caused a rapid pH drop to 2.9, indicative of extensive framework hydrolysis and proton release, whereas MIL-53(Fe) exhibited a significantly milder pH decrease to only 4.5 under identical conditions . The higher pH value for MIL-53(Fe) reflects a lower extent of metal-ligand bond cleavage and superior resistance to aqueous degradation. Additionally, MIL-53(Fe) has been reported to maintain structural integrity in aqueous environments within a pH range of 2–11, with thermal decomposition resistance up to 330 °C .

Aqueous Stability

Head-to-head

pH 4.5 vs 2.9 (MIL-100(Fe))
~40× lower proton release

Milder hydrolysis and reduced secondary acidification compared to MIL-100(Fe)

1 mg/mL in deionized water, ambient; stable across pH 2–11

Evidence Dimension	pH of deionized water after 1 mg/mL MOF dispersion (lower pH indicates more extensive hydrolysis)
Target Compound Data	MIL-53(Fe): pH 4.5
Comparator Or Baseline	MIL-100(Fe): pH 2.9
Quantified Difference	MIL-53(Fe) maintains pH 1.6 units higher than MIL-100(Fe), corresponding to approximately 40-fold lower proton concentration ([H⁺] of 3.2×10⁻⁵ M vs. 1.3×10⁻³ M)
Conditions	Fluoride-free synthesis; deionized water at 1 mg/mL loading; ambient temperature; degradation monitored via pH change

Why This Matters

In aqueous-phase applications, MIL-53(Fe) offers substantially better structural integrity and reduced secondary acidification compared to MIL-100(Fe), minimizing MOF degradation and extending operational lifetime in water treatment systems.

• [1] Bezverkhyy, I., Popova, E., & Geoffroy, S. (2016). Degradation of fluoride-free MIL-100(Fe) and MIL-53(Fe) in water: Effect of temperature and pH. Microporous and Mesoporous Materials, 288, 109574. View Source
• [2] Performance Study of MIL-53(Fe) and Its Doped Variants as Potential Photocatalysts. (2017). M.Tech Thesis, National Institute of Technology Rourkela. View Source

Hierarchical Pore Adsorption Kinetics

In a systematic comparison of MIL-53(Fe), MIL-100(Fe), and MIL-101(Fe) for gaseous toluene adsorption, MIL-100(Fe) achieved the highest equilibrium adsorption capacity of 663 mg/g, attributable to its superior BET surface area of 1398.7 m²/g and large pore volume . MIL-53(Fe), despite having a substantially lower surface area (reported values ranging from 17 to 149 m²/g depending on synthesis conditions ) and an equilibrium adsorption capacity approximately 3–5 times lower than MIL-100(Fe) , possesses a distinctive hierarchical pore structure combining micropores (~0.85 nm) with mesoporous interparticle voids . This hierarchical architecture confers fundamentally different adsorption kinetics and mass-transfer characteristics that are advantageous in dynamic breakthrough applications where rapid cycling and facile regeneration are prioritized over maximum static capacity.

Toluene Adsorption

Cross-study

Static capacity ~132–220 mg/g
vs 663 mg/g (MIL-100(Fe))

Lower static capacity but distinct breakthrough kinetics for dynamic systems

Hierarchical pore structure favors fast intraparticle diffusion

Evidence Dimension	Equilibrium toluene adsorption capacity and BET surface area
Target Compound Data	MIL-53(Fe): equilibrium toluene capacity ~132–220 mg/g (estimated 3–5× lower than MIL-100(Fe)); BET surface area 17–149 m²/g (synthesis-dependent)
Comparator Or Baseline	MIL-100(Fe): 663 mg/g toluene capacity; BET 1398.7 m²/g; MIL-101(Fe): intermediate capacity
Quantified Difference	MIL-100(Fe) exhibits ~3–5× higher static toluene capacity than MIL-53(Fe); however, MIL-53(Fe) offers distinct hierarchical porosity and faster adsorption kinetics suited for dynamic systems
Conditions	Static adsorption isotherms, dynamic breakthrough curves; gaseous toluene as model VOC; Fe-MOFs synthesized via hydrothermal/solvothermal methods

Why This Matters

Procurement decisions must balance static capacity against kinetic performance: MIL-53(Fe) is the preferred candidate when dynamic breakthrough behavior and rapid regeneration are more critical than maximum equilibrium uptake.

• [1] Ma, X., Wang, W., Sun, C., Li, H., Sun, J., & Liu, X. (2021). Adsorption performance and kinetic study of hierarchical porous Fe-based MOFs for toluene removal. Science of The Total Environment, 793, 148622. View Source
• [2] Multiple synthesis-dependent BET values compiled from: (i) N₂ BET isotherm data for dehydrated/hydrated MIL-53(Fe) (PMC); (ii) MIL-53(Fe)/SiO₂ composite (149.1 m²/g, ScienceDirect); (iii) S-doped MIL-53(Fe) (7.2–24.5 m²/g, ScienceDirect). View Source

Thermal Stability Comparison

A comparative thermal stability assessment of Fe-BDC MOFs demonstrated that MIL-53(Fe) possesses the highest thermal decomposition resistance, remaining stable up to approximately 350 °C. This significantly exceeds Amino-MIL-101(Fe), which, despite its superior CO₂ adsorption capacity (13 mmol/g at 4 MPa) and enhanced water stability after ethanol washing, exhibits lower thermal tolerance . The high thermal stability of MIL-53(Fe) originates from the robust Fe–O coordination bonds within the terephthalate framework and is corroborated by independent reports showing stability up to 330 °C .

Thermal Stability

Cross-study

~350 °C

Highest thermal decomposition resistance in Fe-BDC MOF series

TGA under inert atmosphere; exceeds Amino-MIL-101(Fe)

Evidence Dimension	Thermal decomposition temperature (onset of framework collapse)
Target Compound Data	MIL-53(Fe): ~350 °C (best temperature resistance among tested Fe-BDC MOFs)
Comparator Or Baseline	Amino-MIL-101(Fe): lower thermal stability (exact temperature not explicitly quantified but inferior to MIL-53(Fe)); MIL-101(Fe): intermediate
Quantified Difference	MIL-53(Fe) exhibits the highest thermal stability in the Fe-BDC MOF series, verified by TGA analysis
Conditions	Solvothermal synthesis; Fe-BDC ligand system; TGA characterization under inert atmosphere

Why This Matters

For high-temperature gas-phase catalysis or adsorption processes (e.g., post-combustion CO₂ capture, industrial off-gas treatment), MIL-53(Fe) provides a wider operational temperature window than amino-functionalized or larger-cage Fe-MOF alternatives, reducing the risk of thermal deactivation.

• [1] Synthesis, characterization, and CO₂ adsorption properties of metal organic framework Fe-BDC. (2021). RSC Advances, 11(9), 5192–5203. View Source
• [2] Performance Study of MIL-53(Fe) and Its Doped Variants as Potential Photocatalysts. (2017). M.Tech Thesis, National Institute of Technology Rourkela. View Source

Structural Breathing Selectivity

The breathing behavior of MIL-53(Fe) upon hydrocarbon adsorption is mechanistically distinct from its functionalized derivatives. Nonmodified MIL-53(Fe) undergoes a transition from the closed-pore form to the large-pore form through two intermediate pore forms upon adsorption of n-alkanes (C2–C9), as evidenced by combined manometry, XRPD, and molecular modeling . In contrast, functionalized MIL-53(Fe)-X analogues (X = CH₃, Cl, Br, NH₂) exhibit only one intermediate pore form, with the exception of methane adsorption where no transition occurs . The transition pressures decrease systematically with increasing adsorbate carbon number, reflecting enhanced host–guest interactions. This multi-step breathing mechanism is unique to the MIL-53 topology among Fe-MOFs and is absent in rigid structures such as MIL-100(Fe) and MIL-101(Fe), which lack the wine-rack framework geometry necessary for such structural transitions .

Breathing Selectivity

Class-level

Two intermediate pore forms

Multi-step gating enables guest-specific hydrocarbon separation

Absent in rigid MIL-100/MIL-101; transition pressures carbon-number dependent

Evidence Dimension	Number of intermediate pore forms during hydrocarbon adsorption-induced structural transition
Target Compound Data	Nonmodified MIL-53(Fe): two intermediate pore forms between closed-pore and large-pore states
Comparator Or Baseline	Functionalized MIL-53(Fe)-X (X = CH₃, Cl, Br, NH₂): one intermediate pore form; MIL-100(Fe) and MIL-101(Fe): no breathing behavior (rigid frameworks)
Quantified Difference	MIL-53(Fe) provides an additional intermediate pore state compared to functionalized derivatives, enabling more nuanced guest-dependent separation selectivity
Conditions	Hydrocarbon adsorption (n-alkanes C₂–C₉); manometry, XRPD, and molecular modeling; ambient temperature; transition pressures decrease with increasing carbon number

Why This Matters

For selective hydrocarbon separation (e.g., BTEX mixtures, alkane/alkene separations), the multi-step breathing behavior of MIL-53(Fe) provides guest-specific gating that is inaccessible with rigid Fe-MOFs, enabling chromatographic or pressure-swing separation strategies.

• [1] Ramsahye, N. A., Trung, T. K., Bourrelly, S., Yang, Q., Devic, T., Maurin, G., & Trens, P. (2011). Influence of the Organic Ligand Functionalization on the Breathing of the Porous Iron Terephthalate MOF upon Hydrocarbon Adsorption. Journal of Physical Chemistry C, 115(38), 18683–18695. View Source

MIL-53(Fe) Application Scenarios

Catalytic Ozonation for Industrial Wastewater

MIL-53(Fe) is the preferred catalyst when rapid degradation kinetics are paramount. With a RhB degradation rate constant of 5.76 min⁻¹—4.1× faster than MIL-101(Fe) and 6.6× faster than MIL-100(Fe)—it enables compact reactor designs with shorter hydraulic retention times . The high Lewis acid site density (54.26 µmol/g) ensures sustained catalytic activity over at least five regeneration cycles . This scenario is ideal for textile, pharmaceutical, and petrochemical wastewater treatment where refractory dyes and organic contaminants require aggressive oxidation.

Hydrocarbon Swing Separation

The multi-step structural breathing of MIL-53(Fe)—with two intermediate pore forms—provides guest-specific gating pressures that enable selective hydrocarbon separation . Unlike rigid Fe-MOFs (MIL-100, MIL-101), MIL-53(Fe) can discriminate between adsorbates of similar size based on subtle differences in host–guest interaction energies, making it uniquely suited for BTEX separation or alkane length-based fractionation. The thermal stability up to 350 °C supports temperature-swing regeneration without framework collapse .

Aqueous-Phase Catalysis Stability

In applications where the MOF catalyst is continuously exposed to liquid water (e.g., continuous-flow fixed-bed reactors), MIL-53(Fe) offers substantially better hydrolytic stability than MIL-100(Fe). The pH of MIL-53(Fe) suspensions stabilizes at 4.5 versus 2.9 for MIL-100(Fe), corresponding to a 40-fold lower proton release . This reduced framework leaching translates to longer catalyst lifetime and lower secondary pollution risk. MIL-53(Fe) maintains stability across pH 2–11, providing broad operational flexibility .

Dynamic Adsorption & Breakthrough Kinetics

While MIL-100(Fe) achieves a higher static toluene capacity (663 mg/g), MIL-53(Fe)'s hierarchical pore architecture—combining micropores with mesoporous interparticle voids—delivers faster intraparticle diffusion and distinct breakthrough curve characteristics . For applications such as industrial VOC abatement with rapid cycling requirements, where mass-transfer kinetics and ease of regeneration outweigh maximum equilibrium uptake, MIL-53(Fe) represents a kinetically optimized alternative to high-surface-area but diffusion-limited Fe-MOFs.

Application

Selection Property

Validation Focus

Catalytic ozonation studies (e.g., dye degradation)

Lewis acid site-dependent degradation kinetics

Rate constant ranking among Fe-MOF catalysts

Hydrocarbon separation research (pressure-swing/breakthrough)

Breathing-induced guest-specific gating

Intermediate pore states and transition pressures

Aqueous-phase catalytic stability studies

Hydrolytic stability and proton release resistance

pH drift and framework leaching in water

Dynamic VOC breakthrough studies

Hierarchical porosity and intraparticle diffusion

Breakthrough curve kinetics vs static capacity

• [1] Yu, D., Wu, M., Hu, Q., Wang, L., Lv, G., & Zhang, X. (2019). Iron-based metal-organic frameworks as novel platforms for catalytic ozonation of organic pollutant: Efficiency and mechanism. Journal of Hazardous Materials, 367, 456–464. View Source
• [2] Wu, Q., Yang, H., Kang, L., Gao, Z., & Ren, S. (2022). Constructing tunable coordinatively unsaturated sites in Fe-based metal-organic framework for effective degradation of pharmaceuticals in water. Chemical Engineering Journal, 430, 132679. View Source
• [3] Ramsahye, N. A., Trung, T. K., Bourrelly, S., Yang, Q., Devic, T., Maurin, G., & Trens, P. (2011). Influence of the Organic Ligand Functionalization on the Breathing of the Porous Iron Terephthalate MOF upon Hydrocarbon Adsorption. Journal of Physical Chemistry C, 115(38), 18683–18695. View Source
• [4] Bezverkhyy, I., Popova, E., & Geoffroy, S. (2016). Degradation of fluoride-free MIL-100(Fe) and MIL-53(Fe) in water: Effect of temperature and pH. Microporous and Mesoporous Materials, 288, 109574. View Source
• [5] Ma, X., Wang, W., Sun, C., Li, H., Sun, J., & Liu, X. (2021). Adsorption performance and kinetic study of hierarchical porous Fe-based MOFs for toluene removal. Science of The Total Environment, 793, 148622. View Source